Cas no 57337-96-9 (2-Propenoic acid, 3-chloro-2-cyano-, methyl ester)

• Product Name: 2-Propenoic acid, 3-chloro-2-cyano-, methyl ester
• CAS No: 57337-96-9
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 345727
• PubChem ID: 13165157
• Update Time: 2025-04-19

2-Propenoic acid, 3-chloro-2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-chloro-2-cyano-, methyl ester
• methyl 3-chloro-2-cyanoprop-2-enoate
• Methyl (E)-3-chloro-2-cyanoacrylate
• 57337-96-9
• EN300-7259135
• SCHEMBL2132138
• 73619-75-7

• Inchi： 1S/C5H4ClNO2/c1-9-5(8)4(2-6)3-7/h2H,1H3/b4-2+
• InChI Key： SGBKZULGAZPQPN-DUXPYHPUSA-N
• SMILES： Cl/C=C(\C#N)/C(=O)OC

Computed Properties

• Exact Mass: 144.99312
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides